![molecular formula C9H16N4O B1492987 2-((6-Amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol CAS No. 1521416-65-8](/img/structure/B1492987.png)
2-((6-Amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol
Overview
Description
2-((6-Amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol, commonly referred to as 2-AEME, is a synthetic compound which has been studied for its potential applications in scientific research. 2-AEME is a member of the pyrimidine family of organic compounds, and has been shown to have a variety of biochemical and physiological effects.
Scientific Research Applications
Plant Biology and Ethylene Research
- Ethylene Precursors in Plant Biology : Research on 1-aminocyclopropane-1-carboxylic acid (ACC) explores its role beyond being a precursor to ethylene, highlighting its significance in plant growth and stress response mechanisms (B. V. D. Poel & D. Straeten, 2014). Such studies provide insights into how small molecular compounds can influence plant hormone biology and agricultural productivity.
Environmental Toxicology
- Toxicity and Environmental Fate of Chlorinated Solvents : Research into compounds like DDT and its metabolites DDE emphasizes the importance of understanding the environmental persistence and endocrine-disrupting potential of chemical compounds (M. Burgos-Aceves et al., 2021). This area of study is crucial for assessing the ecological and human health impacts of chemical exposures.
Food Science
- Impact of Chemical Compounds on Food Quality : Investigations into ethyl carbamate in foods and beverages highlight the need to understand the occurrence, formation mechanisms, and health implications of chemical compounds in food (J. Weber & V. Sharypov, 2009). Such research is essential for ensuring food safety and regulatory compliance.
Analytical Chemistry and Biomarker Research
- Biomarkers for Tobacco Exposure and Cancer Risk : Studies measuring human urinary carcinogen metabolites offer a practical approach to understand the links between chemical exposures (such as tobacco) and cancer, demonstrating the role of analytical chemistry in public health (S. Hecht, 2002).
properties
IUPAC Name |
2-[(6-amino-2-methylpyrimidin-4-yl)-ethylamino]ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N4O/c1-3-13(4-5-14)9-6-8(10)11-7(2)12-9/h6,14H,3-5H2,1-2H3,(H2,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTYIKSOOOXPSJF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCO)C1=NC(=NC(=C1)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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